Cas no 105836-02-0 (1-Octadecanol, 3,4,13,14-tetrakis(methylthio)-)

• Product Name: 1-Octadecanol, 3,4,13,14-tetrakis(methylthio)-
• CAS No: 105836-02-0
• MF: C₂₂H₄₆OS₄
• MW: 454.860042095184
• CID: 1168754
• Update Time: 2024-07-26

1-Octadecanol, 3,4,13,14-tetrakis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanol, 3,4,13,14-tetrakis(methylthio)-

• Inchi： 1S/C22H46OS4/c1-6-7-14-19(24-2)20(25-3)15-12-10-8-9-11-13-16-21(26-4)22(27-5)17-18-23/h19-23H,6-18H2,1-5H3
• InChI Key： FTMLUWMNGUSOLL-UHFFFAOYSA-N
• SMILES： C(O)CC(SC)C(SC)CCCCCCCCC(SC)C(SC)CCCC

Computed Properties

• Exact Mass: 454.24348

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 563.4±40.0 °C(Predicted)
• PSA: 20.23
• pka: 14.80±0.10(Predicted)